3-(4-Chlorophenyl)-3-oxo-2-(2-phenylhydrazono)propanal hydrazone

• IUPAC Name: (2E,3E)-1-(4-chlorophenyl)-3-hydrazinylidene-2-(phenylhydrazinylidene)propan-1-one
• InChI: InChI=1S/C15H13ClN4O/c16-12-8-6-11(7-9-12)15(21)14(10-18-17)20-19-13-4-2-1-3-5-13/h1-10,19H,17H2/b18-10+,20-14+
• InChI Key: VVRLWWQRSHQBDB-KKFOIGKRSA-N
• Canonical SMILES: C1=CC=C(C=C1)NN=C(C=NN)C(=O)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC=C(C=C1)N/N=C(\C=N\N)/C(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H13ClN4O
• Molecular Weight: 300.74 g/mol

Description

Hydrazones of α-dicarbonyl compounds have practical significance, as some of them are used as active pharmaceuticals. They are also convenient substrates in the synthesis of heterocyclic structures.

Synthesis Analysis

The synthesis of nitrogen-containing heterocyclic structures on the basis of hydrazones derived from α-dicarbonyl compounds has been a focus of research over the previous 20 years. For example, substituted ethyl 1- (4-chlorophenyl)-1 H -pyrazolecarboxylates were synthesized by the condensation reactions of hydrazonoyl halides with ethyl 3- ( N, N -dimethylamino)-acrylate in the presence of Et 3 N.

Molecular Structure Analysis

The structures of these compounds were confirmed by FT-IR, 1 H NMR, 13 C NMR, 1 H- 1 H NOESY, EI-MS and elemental analysis.

Chemical Reactions Analysis

The reaction of 3-oxo-3-phenyl-2-(2-phenylhydrazono)-propanal with 1-phenyl-1H-pyrrole-2,5-dione under the conditions of microwave irradiation in diphenyl ether solution in the presence of DABCO led to the formation of 3-benzoyl-1,6-diphenyl-1H-pyrrolo[3,4-c]-pyridazine-5,7(2H,6H)-dione.

Scientific Research Applications

Heterocyclic Synthesis

• Application : Researchers have employed this hydrazone to form pyrazoles. For instance, alkyl pyruvate hydrazones can be transformed into alkyl 1-aryl-4-formyl-1H-pyrazole-3-carboxylates. .

Furanone Derivatives

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Thiadiazoles

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Mechanism of Action

Target of Action

Similar compounds, such as hydrazones derived from α-dicarbonyl compounds, have been used as active pharmaceuticals

Mode of Action

It is known that 3-oxo-3-phenyl-2-(2-phenylhydrazono)propanal, a similar compound, participated in a reaction with methyl vinyl ketone under the conditions of microwave irradiation in the presence of dabco, forming a new compound . This suggests that the compound may interact with its targets through a similar mechanism.

Biochemical Pathways

Hydrazones of α-dicarbonyl compounds, which are structurally similar, are known to be convenient substrates in the synthesis of heterocyclic structures . This suggests that the compound may affect similar biochemical pathways.

Result of Action

It is known that a similar compound, 3-oxo-3-phenyl-2-(2-phenylhydrazono)propanal, participated in a reaction forming a new compound . This suggests that the compound may have similar molecular and cellular effects.

Future Directions

The future directions in this field could involve further structural optimization of these compounds as potential fungicides. The development of agricultural fungicides with novel molecular structures and unique mechanisms is a major focus due to the emergence of resistant fungi.